N-(5-tert-Butyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea

• CAS RN: 55809-02-4
• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol
• IUPAC Name: 1-(5-tert-butyl-1,2-oxazol-3-yl)-1,3,3-trimethylurea
• InChI: InChI=1S/C11H19N3O2/c1-11(2,3)8-7-9(12-16-8)14(6)10(15)13(4)5/h7H,1-6H3
• InChI Key: LNKIHJJLFCITLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)N(C)C(=O)N(C)C

Description

N-(5-tert-Butyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea is a useful research compound. Its molecular formula is C11H19N3O2 and its molecular weight is 225.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethyl-3-(5-t-butyl-3-isoxazolyl)-urea (10.99 g) in dry dimethylformamide (10 ml), 50% sodium hydride (2.75 g) is added at room temperature with stirring, and the resultant mixture is heated at 60° C for 15 minutes. A solution of methyl iodide (8.86 g) in dry dimethylformamide (30 ml) is added at 10° C in 1 hour thereto, and the mixture is heated at 80° C for 5 minutes and evaporated to remove the solvent. The residue is combined with water and shaken with chloroform. The chloroform layer is dried over anhydrous sodium sulfate and the solvent is evaporated. The residue is chromatographed on a column of silica gel to give 1,1,3-trimethyl-3-(5-t-butyl-3-isoxazolyl)-urea (10.94 g) as crystals melting at 90 to 91.0° C. The yield is 93.38%.